pBABC

• CAS No.: 97458-54-3
• Molecular Formula: C27H30BrN3O3
• Molecular Weight: 524.4 g/mol
• IUPAC Name: 2-bromo-N-[4-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]-2-methylpropyl]phenyl]acetamide
• InChI: InChI=1S/C27H30BrN3O3/c1-27(2,14-18-10-12-19(13-11-18)30-25(33)15-28)29-16-20(32)17-34-24-9-5-8-23-26(24)21-6-3-4-7-22(21)31-23/h3-13,20,29,31-32H,14-17H2,1-2H3,(H,30,33)
• InChI Key: CSYZUWYFOYBHLN-UHFFFAOYSA-N
• SMILES: CC(C)(CC1=CC=C(C=C1)NC(=O)CBr)NCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)O
• Synonyms: 4-(bromoacetamido)benzylcarazolol; para-(bromoacetamidyl)benzylcarazolol; pBABC

Description

para-(Bromoacetamidyl)benzylcarazolol (pBABC) is a synthetic affinity label designed for covalent modification of beta-adrenergic receptors. It features a bromoacetamidyl group that reacts irreversibly with nucleophilic residues (e.g., cysteine) at the ligand-binding site of these receptors . pBABC exhibits high potency, with EC50 values of 400–900 pM for inhibiting ¹²⁵I-cyanopindolol binding across mammalian (rabbit, hamster lung) and non-mammalian (turkey, frog erythrocyte) beta-adrenergic receptors . Its radioiodinated form ([¹²⁵I]pBABC) enables efficient labeling of the beta-adrenergic receptor peptide, achieving ~40% incorporation efficiency in purified hamster lung preparations . This high labeling efficiency, combined with beta2-adrenergic specificity, makes pBABC a critical tool for structural and pharmacological studies of receptor-ligand interactions.

Comparison with Similar Compounds

Structural and Functional Analogues

pBABC is most directly compared to p-azidobenzylcarazolol , a photoaffinity labeling agent. Both compounds share a benzylcarazolol backbone, which confers beta-adrenergic receptor specificity, but differ in their reactive groups:

• pBABC : Bromoacetamidyl group enabling covalent binding via alkylation.
• p-azidobenzylcarazolol : Azido group requiring UV activation for covalent crosslinking .

Table 1: Comparative Properties of pBABC and p-azidobenzylcarazolol

Property	pBABC	p-azidobenzylcarazolol
Reactive Group	Bromoacetamidyl (alkylating agent)	Azido (photoaffinity)
Labeling Mechanism	Spontaneous covalent binding	UV-dependent crosslinking
EC50	400–900 pM	Not explicitly reported
Incorporation Efficiency	~40%	Lower than pBABC (exact value unspecified)
Application	Structural studies (SDS-PAGE analysis)	Domain mapping (limited by efficiency)
Specificity	Beta2-adrenergic receptor	Beta-adrenergic receptor

Key Findings

• Domain Specificity : Proteolysis studies revealed that both pBABC and p-azidobenzylcarazolol label similar domains of the beta-adrenergic receptor, confirming their overlapping targeting .
• Efficiency Advantage : pBABC’s higher incorporation efficiency (~40%) makes it superior for biochemical studies requiring robust signal detection, whereas photoaffinity labels suffer from lower yields due to reliance on UV activation .
• Pharmacological Specificity : pBABC’s interaction is pharmacologically consistent with beta₂-adrenergic receptor ligands, while p-azidobenzylcarazolol lacks subtype specificity in reported studies .

Broader Context

While p-azidobenzylcarazolol is a functional analogue, other beta-adrenergic affinity labels (e.g., iodocyanopindolol derivatives) compete for binding but lack covalent modification capabilities. pBABC’s alkylating mechanism avoids the need for external activation (e.g., UV light), streamlining experimental workflows .